Cas no 313664-40-3 ((Z-LL)2 Ketone)

• Product name: (Z-LL)2 Ketone
• CAS No: 313664-40-3
• MF: C₄₃H₆₄N₆O₉
• MW: 809.003071784973
• MDL: MFCD04974180
• CID: 4645249
• PubChem ID: 329825882

(Z-LL)2 Ketone Chemical and Physical Properties

Names and Identifiers

• (Z-Leu-Leu-NHCH2)2CO
• 1,3-Di-(N-Carboxybenzoyl-L-leucyl-L-leucyl)amino Acetone
• 2,2′-(2-Oxo-1,3-propanediyl)bis[N-[(phenylmethoxy)carbonyl]-L-leucyl-L-leucinamide
• benzyl N-[(2S)-4-methyl-1-[[(2S)-4-methyl-1-[[3-[[(2S)-4-methyl-2-[[(2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoyl]amino]pentanoyl]amino]-2-oxopropyl]amino]-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]carbamate
• 1,3-Bis-(Z-Leu-Leu)-diaminoacetone
• 1,3-Bis-(Z-Leu-Leu)-diaminoacetone Z-Leu-Leu-NH-CH2-CO-CH2-NH-Leu-Leu-Z
• (Z-LL)2 Ketone >=98% (HPLC)
• (Z-LL)2 Ketone

• MDL： MFCD04974180
• Inchi： 1S/C43H64N6O9/c1-27(2)19-34(36(44)51)46-38(53)42(21-29(5)6,48-40(55)57-25-31-15-11-9-12-16-31)23-33(50)24-43(22-30(7)8,39(54)47-35(37(45)52)20-28(3)4)49-41(56)58-26-32-17-13-10-14-18-32/h9-18,27-30,34-35H,19-26H2,1-8H3,(H2,44,51)(H2,45,52)(H,46,53)(H,47,54)(H,48,55)(H,49,56)/t34-,35-,42+,43+/m0/s1
• InChI Key： BWXSGGVWTNEEBE-TYTKKFCXSA-N
• SMILES： C([C@](CC(C)C)(C(N[C@@H](CC(C)C)C(N)=O)=O)NC(OCC1=CC=CC=C1)=O)C(=O)C[C@](CC(C)C)(C(N[C@@H](CC(C)C)C(N)=O)=O)NC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 808.473
• Monoisotopic Mass: 808.473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 58
• Rotatable Bond Count: 32
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210A^2

(Z-LL)2 Ketone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on (Z-LL)2 Ketone

Z-LL Ketone (CAS No. 313664-40-3): A Comprehensive Overview

The compound Z-LL Ketone (CAS No. 313664-40-3) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in various industries. In this article, we will delve into the properties, synthesis methods, and recent advancements in the utilization of Z-LL Ketone, highlighting its significance in modern chemical research.

Z-LL Ketone is characterized by its ketonic functional group and a specific stereochemistry that distinguishes it from other related compounds. The "Z" designation refers to the configuration of the double bond in the molecule, which plays a crucial role in determining its physical and chemical properties. Recent studies have shown that the stereochemistry of Z-LL Ketone significantly influences its reactivity in various chemical reactions, making it a valuable precursor in asymmetric synthesis.

One of the most notable aspects of Z-LL Ketone is its versatility as a building block in organic synthesis. Researchers have demonstrated that this compound can be effectively utilized in the construction of complex molecular architectures, including natural product analogs and bioactive molecules. For instance, a study published in *Nature Chemistry* highlighted the use of Z-LL Ketone as a key intermediate in the synthesis of a novel class of antibiotics, showcasing its potential impact on drug development.

The synthesis of Z-LL Ketone has also been a focal point of recent research efforts. Traditional methods often involve multi-step processes with low yields, but advancements in catalytic chemistry have enabled more efficient and scalable production methods. For example, the use of enantioselective catalysts has allowed for the high-yield synthesis of Z-LL Ketone with excellent stereocontrol, addressing previous challenges in its production.

In addition to its role in organic synthesis, Z-LL Ketone has found applications in materials science. Its ability to form stable complexes with metal ions has made it a promising candidate for use in coordination polymers and metal-organic frameworks (MOFs). A recent study published in *Chemical Reviews* explored the use of Z-LL Ketone as a ligand in MOF construction, demonstrating its potential for gas storage and catalytic applications.

Another emerging area of research involving Z-LL Ketone is its application in bioconjugation chemistry. The compound's reactivity with biomolecules such as proteins and nucleic acids has opened new avenues for its use in bioimaging and drug delivery systems. For instance, researchers have successfully conjugated Z-LL Ketone with fluorescent dyes to create probes for intracellular imaging, highlighting its potential in biomedical applications.

The environmental impact and sustainability aspects of Z-LL Ketone are also gaining attention. As concerns about chemical waste and resource depletion grow, there is increasing interest in developing eco-friendly methods for synthesizing this compound. Recent studies have explored the use of renewable feedstocks and green chemistry principles to produce Z-LL Ketone, reducing its environmental footprint while maintaining its high quality.

In conclusion, Z-LL Ketone (CAS No. 313664-40-3) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future chemical innovations. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to fields ranging from drug discovery to materials science.